Cas no 10287-53-3 (Ethyl 4-dimethylaminobenzoate)

Ethyl 4-dimethylaminobenzoate structure

Product Name:Ethyl 4-dimethylaminobenzoate

CAS No:10287-53-3

Molecular Formula:C₁₁H₁₅NO₂

Molecular Weight:193.2423

MDL:MFCD00009115

CID:48494

Ethyl 4-dimethylaminobenzoate Properties

Names and Identifiers

- Ethyl 4-dimethylaminobenzoate
- 4-Dimethylaminobenzoic acid ethyl ester
- EDB
- Ethyl-4-(dimethylamino)benzoate
- Ethyl-4-dimethylamino benzoate
- Photoinitiator-EPD
- Ethyl 4-(Dimethylamino)benzoate
- Ethyl p-Dimethylaminobenzoate
- Ethyl-P-Dimethylaminobenzoate
- 4-(Dimethylamino)benzoic Acid Ethyl Ester
- Parbenate
- Ethyl p-N,N-dimethylaminobenzoate
- YF-PI EDB
- IHT-PI EDB
- HRcure-EDB
- SYNCURE EPD
- Darocur EDB
- OMNIRAD EDB
- Darocure EDB
- SPEEDCURE EDB
- 4-dimethylamino-benzoic acid ethyl ester
- Benzoic acid, 4-(dimethylamino)-, ethyl ester
- Kayacure EPA
- Ethyl-4-dimethylaminobenzoate
- N,N-Dimethylbenzocaine
- 829S8D3Y0X
- Genocure EPD
- Darocur EBD
- Quantacure epd
- PubChem20906
- Maybridge3_003189
- Benzoic
- +Expand
- MDL： MFCD00009115
- InChIKey： FZUGPQWGEGAKET-UHFFFAOYSA-N
- Inchi： 1S/C11H15NO2/c1-4-14-11(13)9-5-7-10(8-6-9)12(2)3/h5-8H,4H2,1-3H3
- SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H])=O
- BRN： 2210233

Computed Properties

Exact Mass: 193.11000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 193.11
Heavy Atom Count: 14
Complexity: 184
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 29.5

Experimental Properties

LogP: 1.92930
PSA: 29.54000
Refractive Index: 1.5080 (estimate)
Water Partition Coefficient: Insoluble
Boiling Point: 190-191°C 14mm
Melting Point: 63-66 °C (lit.)
Flash Point: 190-191°C/14mm
Color/Form: White crystalline powder
Stability/Shelf Life: Stable. Incompatible with reducing agents, oxidizing agents, bases, acids.
Solubility: Insoluble in water.
Density: 1.061

Ethyl 4-dimethylaminobenzoate Security Information

WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303,H313
Warning Statement： P312
Storage Condition：Store at room temperature
Risk Phrases： R36/37/38
Signal Word：Warning
TSCA：Yes

Ethyl 4-dimethylaminobenzoate Customs Data

HS CODE：29224995
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Ethyl 4-dimethylaminobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003QX1-25g	Ethyl 4-dimethylaminobenzoate	10287-53-3	97%	25g	$5.00
A2B Chem LLC	AB74053-25g	Ethyl 4-dimethylaminobenzoate	10287-53-3	97%	25g	$10.00	2024-04-20
Aaron	AR003R5D-25g	Ethyl 4-dimethylaminobenzoate	10287-53-3	98%	25g	$5.00
abcr	AB116506-25g	Ethyl 4-dimethylaminobenzoate, 98%; .	10287-53-3	98%	25g	€47.50
Alichem	A019097515-100g	Ethyl 4-dimethylaminobenzoate	10287-53-3	97%	100g	$362.25	2023-09-04
Ambeed	A125638-25g	Ethyl 4-dimethylaminobenzoate	10287-53-3	97%	25g	$13.0	2024-08-02
eNovation Chemicals LLC	D277808-20kg	Ethyl 4-dimethylaminobenzoate	10287-53-3	99%	20kg	$1200	2021-10-20
Fluorochem	078485-100g	Ethyl 4-dimethylaminobenzoate	10287-53-3	95%	100g	￡14.00	2022-03-01
TRC	E916620-1g	Ethyl 4-Dimethylaminobenzoate	10287-53-3		1g	$ 52.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A12888-25g	Ethyl 4-dimethylaminobenzoate, 99%	10287-53-3	99%	25g	￥295.00	2023-03-10

Ethyl 4-dimethylaminobenzoate Synthesis

Synthetic Circuit 1

50-00-0

94-09-7

10287-53-3

Reaction Conditions

1.1R:NaBH3CN, S:AcOH, overnight, rt
1.2R:NaOH, S:H2O, 30 min, 0°C

Reference

: Synthesis of Phenols from Aryl Ammonium Salts under Mild Conditions

By Ni, Pufan et al, Journal of Organic Chemistry, 2022, 87(19), 12677-12687

Synthetic Circuit 2

94-09-7

124-38-9

10287-53-3

Reaction Conditions

1.1R:H2, C:Co(OAc)2, C:23582-02-7, C:Sn(O3SCF3)2, S:EtOH, 24 h, 125°C, 9 MPa

Reference

: Alcohol promoted N-methylation of anilines with CO2/H2 over a cobalt catalyst under mild conditions

By Ke, Zhengang et al, Green Chemistry, 2021, 23(22), 9147-9153

Synthetic Circuit 3

619-84-1

64-17-5

10287-53-3

Reaction Conditions

1.1R:H2SO4, 2 h, 72°C

Reference

: Design, synthesis, in vitro and in vivo evaluation against MRSA and molecular docking studies of novel pleuromutilin derivatives bearing 1, 3, 4-oxadiazole linker

By Liu, Jie et al, Bioorganic Chemistry, 2021, 112, 104956

Synthetic Circuit 4

133157-20-7

10287-53-3

Reaction Conditions

1.1R:PhSiH3, S:MeCN, 10 min, rt

Reference

: Metal-Free Deoxygenation of Amine N-Oxides: Synthetic and Mechanistic Studies

By Lecroq, William et al, ChemPhysChem, 2021, 22(12), 1237-1242

Synthetic Circuit 5

10541-82-9

67-56-1

10287-53-3

Reaction Conditions

1.1R:t-BuOK, C:RuCl3, S:MeOH, 36 h, 150°C

Reference

: Simple RuCl3-catalyzed N-Methylation of Amines and Transfer Hydrogenation of Nitroarenes using Methanol

By Sarki, Naina et al, ChemCatChem, 2021, 13(7), 1722-1729

Synthetic Circuit 6

94-09-7

50-00-0

10287-53-3

Reaction Conditions

1.1R:HCO2Me, R:AcONa, S:MeOH, S:H2O, 24 h, 160°C

Reference

: Alkyl formates as reagents for reductive amination of carbonyl compounds

By Afanasyev, Oleg I. et al, Mendeleev Communications, 2020, 30(1), 112-113

Synthetic Circuit 7

94-09-7

64-18-6

10287-53-3

Reaction Conditions

1.1R:Et3N, S:DMSO, 12-48 h, 150°C; 150°C → rt
1.2R:NaOH, S:H2O, rt, basify

Reference

: Highly Efficient Binuclear Copper-catalyzed Oxidation of N,N-Dimethylanilines with O2

By Liu, Yuxia et al, ChemCatChem, 2020, 12(8), 2221-2225

Synthetic Circuit 8

72-40-2

109-90-0

619-84-1

10287-53-3

Reaction Conditions

1.1R:Et3N, S:MeCN, 5 min, rt
1.2rt; overnight, rt
2.1R:LiCl, S:H2O, rt
2.2R:AcOH, 30 min, rt
2.330 min, rt; rt → 0°C
2.4R:NaNO2, S:H2O, 0°C; 1 h, 0°C; 0°C → rt; 5 h, rt
3.1R:Disodium carbonate, S:H2O, S:Dioxane, 2 h, 60°C
3.24 h, 60°C

Reference

: Imidazotetrazines as Weighable Diazomethane Surrogates for Esterifications and Cyclopropanations

By Svec, Riley L. and Hergenrother, Paul J., Angewandte Chemie, 2020, 59(5), 1857-1862

Synthetic Circuit 9

94-09-7

50-00-0

10287-53-3

Reaction Conditions

1.1R:H2SO4, R:NaBH4, S:H2O, S:THF, 0°C
1.2R:H2SO4, S:H2O, 0°C, acidify
1.3R:H2SO4, S:H2O, S:THF, 0°C
1.4S:H2O, 0°C
1.5R:KOH, 0°C, pH 10

Reference

: Reductive Coupling between C-N and C-O Electrophiles

By He, Rong-De et al, Journal of the American Chemical Society, 2019, 141(32), 12481-12486

Synthetic Circuit 10

124-38-9

10541-82-9

10287-53-3

Reaction Conditions

1.1R:PhSiH3, S:DMF, 4 h, 80°C, 1 bar

Reference

: DMF-promoted reductive functionalization of CO2 with secondary amines and phenylsilane to methylamines

By Liu, Xiao-Fang et al, Pure and Applied Chemistry, 2018, 90(7), 1099-1107

Synthetic Circuit 11

124-38-9

94-09-7

10287-53-3

Reaction Conditions

1.1R:Ph2SiH2, C:2254080-71-0, S:MeCN, 24 h, 120°C, 2.7 atm

Reference

: Diverse catalytic reactivity of a dearomatized PN3P*-nickel hydride pincer complex towards CO2 reduction

By Li, Huaifeng et al, Chemical Communications (Cambridge, 2018, 54(81), 11395-11398

Synthetic Circuit 12

497-25-6

4755-50-4

64-17-5

10287-53-3

Reaction Conditions

1.1R:NaH, S:THF, 0°C; 10 min, 0°C; 45 min, rt
1.2overnight, rt
1.3R:H2O, 0°C
2.1C:54761-04-5, S:MeCN, 48 h, 90°C

Reference

: Broadly Applicable Ytterbium-Catalyzed Esterification, Hydrolysis, and Amidation of Imides

By Guissart, Celine et al, Organic Letters, 2018, 20(17), 5098-5102

Synthetic Circuit 13

1202-25-1

64-17-5

10287-53-3

Reaction Conditions

1.1R:H2, C:PtO2, rt → 60°C; 40 h, 60°C, 0.1-0.2 MPa

Reference

: Facile, highly efficient and environmentally friendly transesterification mediated by platinum dioxide and nickel oxide under essentially neutral conditions

By Teng, Binhao et al, Green Chemistry, 2018, 20(11), 2465-2471

Synthetic Circuit 14

1942884-35-6

64-17-5

10287-53-3

Reaction Conditions

1.1R:Mn, C:CoBr2, C:Me3SiCl, C:2,2'-(C5H4N)2, S:DMF, S:C5H5N, 20 h, 60°C

Reference

: Cobalt-Catalyzed Esterification of Amides

By Bourne-Branchu, Yann et al, Chemistry - A European Journal, 2017, 23(42), 10043-10047

Synthetic Circuit 15

95-92-1

586-77-6

10287-53-3

Reaction Conditions

1.1R:4-DMAP, C:PdCl2(PPh3)2, S:EtOH, 20 min, 140°C, 5-7 bar

Reference

: Diethyl oxalate as "CO" source for palladium-catalyzed ethoxycarbonylation of bromo- and chloroarene derivatives

By Monrose, Amandine et al, Advanced Synthesis & Catalysis, 2017, 359(15), 2699-2704

Synthetic Circuit 16

541-41-3

84600-70-4

10287-53-3

Reaction Conditions

1.1R:(Me2N)3P=O, C:22784-59-4, S:PhMe, 100°C

Reference

: Ethyl chloroformate

By Payne, Andrew N. and Kobayashi, Yuichi, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2005, From e-EROS Encyclopedia of Reagents for Organic Synthesis, 1-6

Synthetic Circuit 17

10541-82-9

124-38-9

10287-53-3

Reaction Conditions

1.1R:Ph2SiH2, C:107-43-7, S:MeCN, rt; 12 h, 70°C, 1 bar

Reference

: Betaine Catalysis for Hierarchical Reduction of CO2 with Amines and Hydrosilane To Form Formamides, Aminals, and Methylamines

By Liu, Xiao-Fang et al, Angewandte Chemie, 2017, 56(26), 7425-7429

Synthetic Circuit 18

64-17-5

100-10-7

10287-53-3

Reaction Conditions

1.1R:O2, C:752-13-6, C:HCl, S:EtOH, S:MeCN, 12 h, cooled

Reference

: Visible-Light-Driven Aerobic Photooxidation of Aldehydes to Methyl Esters Catalyzed by Riboflavin Tetraacetate

By Muehldorf, Bernd and Wolf, Robert, ChemCatChem, 2017, 9(6), 920-923

Synthetic Circuit 19

124-38-9

10541-82-9

10287-53-3

Reaction Conditions

1.1R:PhSiH3, S:DMF, 24 h, 90°C, 1 atm; 90°C → rt
1.2R:H2O, rt

Reference

: Catalyst-free N-methylation of amines using CO2

By Niu, Huiying et al, Chemical Communications (Cambridge, 2017, 53(6), 1148-1151

Synthetic Circuit 20

94-09-7

50-00-0

10287-53-3

Reaction Conditions

1.1R:CaH2, C:Pd, S:5614-37-9, 16 h, 80°C

Reference

: Reductive N-methylation of amines with calcium hydride and Pd/C catalyst

By Guyon, Carole et al, Tetrahedron Letters, 2016, 57(27-28), 3002-3005

Ethyl 4-dimethylaminobenzoate Raw materials

Ethyl 4-dimethylaminobenzoate Preparation Products

Ethyl 4-dimethylaminobenzoate (10287-53-3)

Ethyl 4-dimethylaminobenzoate Suppliers

Jiangsu Xinsu New Materials Co., Ltd

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(CAS:10287-53-3)

Order Number:SFD1128

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:02

Price($):

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A. P. P. Fugolin,A. R. Costa,S. H. Lewis,M. Goulart,M. C. Erhardt,C. S. Pfeifer J. Mater. Chem. B 2021 9 3015
3. Low volume shrinkage of polymers by photopolymerization of 1,1-bis(ethoxycarbonyl)-2-vinylcyclopropanes

Paul Pineda Contreras,Payal Tyagi,Seema Agarwal Polym. Chem. 2015 6 2297
4. Laser-induced fluorescence spectroscopy and structure of microsolvated molecular clusters. Part 2.—Laser-induced fluorescence spectroscopy of jet-cooled ethyl 4-aminobenzoate, methyl 4-aminobenzoate, 4-aminobenzonitrile and their dimethylamino and pyrrolidino derivatives

Brendan D. Howells,June McCombie,T. Frank Palmer,John P. Simons,Alan Walters J. Chem. Soc. Faraday Trans. 1992 88 2595
5. Photoprotection or photodamage: a direct observation of nonradiative dynamics from 2-ethylhexyl 4-dimethylaminobenzoate sunscreen agent

Chensheng Ma,Chris Tsz-Leung Chan,Ruth Chau-Ting Chan,Allen Ka-Wa Wong,Bowie Po-Yee Chung,Wai-Ming Kwok Phys. Chem. Chem. Phys. 2018 20 24796
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10. A ratiometric TICT-type dual fluorescent sensor for an amino acid

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Cas no 10287-53-3 (Ethyl 4-dimethylaminobenzoate)

Ethyl 4-dimethylaminobenzoate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 4-dimethylaminobenzoate Security Information

Ethyl 4-dimethylaminobenzoate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Ethyl 4-dimethylaminobenzoate Price

Ethyl 4-dimethylaminobenzoate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Synthetic Circuit 15

Synthetic Circuit 16

Synthetic Circuit 17

Synthetic Circuit 18

Synthetic Circuit 19

Synthetic Circuit 20

Ethyl 4-dimethylaminobenzoate Raw materials

Ethyl 4-dimethylaminobenzoate Preparation Products

Ethyl 4-dimethylaminobenzoate Suppliers

Ethyl 4-dimethylaminobenzoate Related Literature

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10287-53-3 (Ethyl 4-dimethylaminobenzoate) Related Products